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Compound of Interest

Compound Name: YW1128

Cat. No.: B611908

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of YW1128 stock solutions in Dimethyl Sulfoxide (DMSO). YW1128 is a potent inhibitor of the
Wnt/(-catenin signaling pathway, making it a valuable tool for research in oncology, metabolic
diseases, and developmental biology.

Introduction

YW1128 is a small molecule inhibitor that targets the Wnt/3-catenin signaling pathway by
inducing the proteasomal degradation of B-catenin.[1][2] This pathway is crucial in embryonic
development and adult tissue homeostasis, and its dysregulation is implicated in various
diseases, including cancer and metabolic disorders. Accurate and consistent preparation of
YW1128 stock solutions is critical for obtaining reliable and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative information for YW1128.
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Property Value Reference
Molecular Weight 343.38 g/mol [1]

CAS Number 2131223-64-6 [1]
Appearance Solid

Solubility in DMSO 100 mg/mL (291.22 mM) [1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C

. - Stable under recommended
Chemical Stability -
storage conditions

Experimental Protocols

Materials and Equipment
* YW1128 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Vortex mixer

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM YW1128 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of YW1128 in DMSO. Adjust
the quantities as needed for your specific experimental requirements.

Calculation:
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To prepare a 10 mM stock solution, the required mass of YW1128 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L)
For 1 mL (0.001 L) of a 10 mM solution:

Mass (mg) = 10 mM x 343.38 g/mol x 0.001 L = 3.4338 mg

Procedure:

e Preparation: In a sterile environment (e.g., a laminar flow hood), bring the YW1128 powder
and DMSO to room temperature.

» Weighing: Carefully weigh out 3.43 mg of YW1128 powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube.

» Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
YW1128 powder.

» Dissolving: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in
dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term
storage.

Quality Control

 Visual Inspection: The final stock solution should be a clear, colorless to pale yellow solution,
free of any particulate matter.

» Concentration Verification (Optional): The concentration of the stock solution can be verified
using techniques such as High-Performance Liquid Chromatography (HPLC) if required for
sensitive applications.
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Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the YW1128 stock solution.
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Workflow for YW1128 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM YW1128 stock solution in DMSO.
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Signaling Pathway of YW1128

This diagram illustrates the mechanism of action of YW1128 on the Wnt/p3-catenin signaling

pathway.
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Caption: YW1128 induces proteasomal degradation of 3-catenin, inhibiting Wnt signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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